Cas no 56096-92-5 (Benzenemethanol, 2-[(4-chlorophenyl)thio]-5-fluoro-)

Benzenemethanol, 2-[(4-chlorophenyl)thio]-5-fluoro- structure
56096-92-5 structure
Product Name:Benzenemethanol, 2-[(4-chlorophenyl)thio]-5-fluoro-
CAS No:56096-92-5
MF:C13H10ClFOS
MW:268.734304904938
CID:349867
PubChem ID:19261785
Update Time:2025-04-19

Benzenemethanol, 2-[(4-chlorophenyl)thio]-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-[(4-chlorophenyl)thio]-5-fluoro-
    • [2-(4-chlorophenyl)sulfanyl-5-fluorophenyl]methanol
    • {2-[(4-Chlorophenyl)sulfanyl]-5-fluorophenyl}methanol
    • AKOS005216525
    • 56096-92-5
    • DTXSID50598240
    • Inchi: 1S/C13H10ClFOS/c14-10-1-4-12(5-2-10)17-13-6-3-11(15)7-9(13)8-16/h1-7,16H,8H2
    • InChI Key: JNYUUEAUMDJKPH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C=CC(=CC=1CO)F

Computed Properties

  • Exact Mass: 268.0126
  • Monoisotopic Mass: 268.0124920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23
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